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Compound of Interest

Compound Name: 5-methyl-4-nitroThiazole

Cat. No.: B15355471 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 5-methyl-4-nitrothiazole, a

heterocyclic compound of interest in medicinal chemistry and materials science. The document

details its chemical and physical properties, provides a plausible synthetic route with a detailed

experimental protocol, and discusses its potential biological activities based on structurally

related compounds. This guide is intended to serve as a foundational resource for

professionals engaged in the research and development of novel therapeutic agents and

functional materials.

Chemical Identity and Properties
5-methyl-4-nitrothiazole is a substituted thiazole ring, a common scaffold in pharmaceutical

compounds. The presence of the nitro group, a strong electron-withdrawing group, significantly

influences the electronic properties and reactivity of the thiazole ring.
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Property Value Source

CAS Number 26213-86-5

Molecular Formula C4H4N2O2S [1]

Molecular Weight 144.15 g/mol [1]

IUPAC Name 5-methyl-4-nitro-1,3-thiazole
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Synthesis and Experimental Protocols
The synthesis of 5-methyl-4-nitrothiazole can be achieved through the direct nitration of 5-

methylthiazole. The regioselectivity of the nitration is directed by the methyl group. Below is a

representative experimental protocol adapted from established methods for the nitration of

substituted thiazoles.

Experimental Protocol: Nitration of 5-methylthiazole
Objective: To synthesize 5-methyl-4-nitrothiazole via electrophilic nitration.

Materials:

5-methylthiazole

Concentrated sulfuric acid (98%)

Fuming nitric acid (≥90%)

Ice

Sodium bicarbonate solution (saturated)

Ethyl acetate
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Anhydrous magnesium sulfate

Rotary evaporator

Magnetic stirrer and stir bar

Ice bath

Separatory funnel

Standard laboratory glassware

Procedure:

In a round-bottom flask equipped with a magnetic stir bar, dissolve 5-methylthiazole (1

equivalent) in concentrated sulfuric acid at 0 °C using an ice bath.

Slowly add fuming nitric acid (1.1 equivalents) dropwise to the stirred solution, ensuring the

temperature does not rise above 10 °C.

After the addition is complete, allow the reaction mixture to stir at room temperature for 2-4

hours, monitoring the reaction progress by thin-layer chromatography (TLC).

Once the reaction is complete, carefully pour the mixture over crushed ice.

Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate solution

until the pH is approximately 7.

Extract the aqueous layer with ethyl acetate (3 x 50 mL).

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

using a rotary evaporator.

The crude product can be purified by column chromatography on silica gel.

Start: 5-methylthiazole Dissolve in conc. H₂SO₄ at 0°C Add fuming HNO₃ dropwise (<10°C) Stir at room temperature (2-4h) Quench on ice Neutralize with NaHCO₃ Extract with Ethyl Acetate Dry, filter, and concentrate Purify by column chromatography End: 5-methyl-4-nitrothiazole
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Synthetic workflow for 5-methyl-4-nitrothiazole.

Spectroscopic Data
The following table summarizes the expected spectroscopic characteristics for 5-methyl-4-
nitrothiazole, based on its structure and data from related nitrothiazole compounds.

Technique Expected Features

Infrared (IR) Spectroscopy

Strong absorptions for the nitro group (NO₂)

asymmetric and symmetric stretching around

1550-1500 cm⁻¹ and 1390-1330 cm⁻¹,

respectively.[2]

¹H NMR Spectroscopy
A singlet for the methyl protons (CH₃) and a

singlet for the proton on the thiazole ring.

¹³C NMR Spectroscopy

Resonances for the three carbons of the

thiazole ring and one for the methyl group. The

carbon bearing the nitro group will be

significantly downfield.

Mass Spectrometry (MS)
A molecular ion peak corresponding to the exact

mass of C₄H₄N₂O₂S (144.00 g/mol ).

Reactivity and Safety
The thiazole ring is an electron-rich aromatic system, but the presence of the nitro group makes

it susceptible to nucleophilic attack. 5-methyl-4-nitrothiazole is expected to be incompatible

with strong acids, strong oxidizing agents, acid chlorides, and acid anhydrides.[2][3] Due to the

nitro group, it should be handled with caution as it may be explosive or irritating under certain

conditions. Standard personal protective equipment (PPE), including safety glasses, gloves,

and a lab coat, should be worn when handling this compound.

Potential Biological Activity and Applications

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15355471?utm_src=pdf-body-img
https://www.benchchem.com/product/b15355471?utm_src=pdf-body
https://www.benchchem.com/product/b15355471?utm_src=pdf-body
https://www.benchchem.com/product/b15355471?utm_src=pdf-body
https://www.smolecule.com/products/s580839
https://www.benchchem.com/product/b15355471?utm_src=pdf-body
https://www.smolecule.com/products/s580839
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5143401.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15355471?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While specific biological data for 5-methyl-4-nitrothiazole is not widely available, the broader

class of nitrothiazoles has well-documented pharmacological activities. Many 2-amino-5-

nitrothiazole derivatives are known for their antibacterial and antiparasitic properties.[4][5][6]

A prominent example is Nitazoxanide (NTZ), a broad-spectrum antiparasitic and antiviral drug.

The mechanism of action of NTZ involves the inhibition of pyruvate:ferredoxin oxidoreductase

(PFOR), an enzyme essential for anaerobic energy metabolism in certain protozoa and

bacteria.[4] It is plausible that 5-methyl-4-nitrothiazole and its derivatives could exhibit similar

inhibitory effects on PFOR or related pathways.
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Potential inhibition of the PFOR enzyme pathway.

The potential for 5-methyl-4-nitrothiazole to serve as a scaffold for novel drug development is

significant, particularly in the area of infectious diseases. Further research into its biological

activity, toxicity, and structure-activity relationships is warranted.

Conclusion
5-methyl-4-nitrothiazole is a heterocyclic compound with potential applications in medicinal

chemistry. This guide has provided essential technical information, including its chemical

properties, a detailed synthetic protocol, and an overview of its potential biological relevance

based on structurally similar compounds. The provided diagrams for the synthetic workflow and
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potential mechanism of action offer a clear visual representation for researchers. This

document serves as a starting point for further investigation into the properties and applications

of this and related nitrothiazole derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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